4-[(Cyclopropylsulfamoyl)methyl]benzoic acid

• IUPAC Name: 4-(cyclopropylsulfamoylmethyl)benzoic acid
• InChI: InChI=1S/C11H13NO4S/c13-11(14)9-3-1-8(2-4-9)7-17(15,16)12-10-5-6-10/h1-4,10,12H,5-7H2,(H,13,14)
• InChI Key: GVELEFIGMHRGII-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NS(=O)(=O)CC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C11H13NO4S
• Molecular Weight: 255.29 g/mol
• CAS No.: 1098374-00-5

Description

4-[(Cyclopropylsulfamoyl)methyl]benzoic acid is a useful research compound. Its molecular formula is C11H13NO4S and its molecular weight is 255.29. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Stability

One area of focus is the chemical synthesis and stability of compounds related to 4-[(Cyclopropylsulfamoyl)methyl]benzoic acid. For instance, the degradation processes of nitisinone, a compound with a somewhat related structure, have been studied to understand its stability under different conditions. This research is crucial for both environmental and pharmaceutical applications, as it provides insights into the compound's behavior in various environments and its potential degradation products (Barchańska, Rola, Szczepankiewicz, & Mrachacz, 2019).

Environmental and Health Implications

Another important application is in understanding the environmental and health implications of benzoic acid derivatives. Studies on benzoic acid used as food and feed additives have shown that it can regulate gut functions, indicating the potential health benefits and risks associated with its use. These findings are essential for developing safer food preservatives and understanding their effects on health (Mao, Yang, Chen, Yu, & He, 2019).

Pharmacological Applications

Research has also been conducted on the pharmacological applications of compounds structurally similar to this compound. For example, studies on the synthesis, characterization, and application of 2-[(3-(Chloromethyl)-benzoyl)oxy]benzoic acid, a novel salicylic acid derivative, have highlighted its potential as a substitute for acetylsalicylic acid due to its promising COX-2 specificity, toxicity profile, and anti-inflammatory activity. This research paves the way for the development of new drugs with improved safety and efficacy profiles (Tjahjono, Caroline, Foe, Karnati, Ergün, Esar, Wijaya, Hadinugroho, Kusindarta, & Wihadmadyatami, 2022).

Mechanism of Action

The mechanism of action of “4-[(Cyclopropylsulfamoyl)methyl]benzoic acid” is not specified in the sources I found. The mechanism of action would depend on the specific biological or chemical system in which the compound is used.

Safety and Hazards

The safety data sheet (SDS) for “4-[(Cyclopropylsulfamoyl)methyl]benzoic acid” should be referred to for detailed safety and hazard information. The SDS contains information on the potential hazards (health, fire, reactivity, and environmental), safe handling practices, and emergency procedures.